Cas no 2193067-68-2 (lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate)

• Product name: lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate
• CAS No: 2193067-68-2
• MF: C₆H₇FLiNO₂S
• MW: 183.129683732986
• CID: 5943258
• PubChem ID: 154734117

lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate
• 2193067-68-2
• lithium;2-fluoro-6-methylpyridine-4-sulfinate
• EN300-754051
• Lithium 2-fluoro-6-methylpyridine-4-sulfinate

• Inchi： 1S/C6H6FNO2S.Li.H/c1-4-2-5(11(9)10)3-6(7)8-4;;/h2-3H,1H3,(H,9,10);;
• InChI Key： SROVWFUYLZYCOZ-UHFFFAOYSA-N
• SMILES： S(C1=CC(F)=NC(C)=C1)(O)=O.[LiH]

Computed Properties

• Exact Mass: 181.01850617g/mol
• Monoisotopic Mass: 181.01850617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate

Comprehensive Overview of Lithium(1+) Ion 2-Fluoro-6-Methylpyridine-4-Sulfinate (CAS No. 2193067-68-2)

The compound Lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate (CAS No. 2193067-68-2) is a specialized chemical entity gaining attention in advanced material science and pharmaceutical research. Its unique molecular structure, combining a lithium cation with a fluorinated pyridine sulfinate moiety, offers distinct reactivity and solubility properties. Researchers are increasingly exploring its potential in organic synthesis, electrolyte formulations, and as a ligand precursor in catalysis. The presence of both fluoro and methyl substituents on the pyridine ring enhances its steric and electronic tunability, making it valuable for designing high-performance materials.

Recent studies highlight the role of 2193067-68-2 in next-generation battery technologies, particularly in optimizing ionic conductivity and electrochemical stability. As the demand for energy storage solutions grows, this compound's ability to stabilize interfaces in lithium-ion batteries has become a focal point. Its sulfinate group further enables facile functionalization, aligning with trends in green chemistry and sustainable synthesis. Users searching for "fluoro-pyridine derivatives applications" or "lithium sulfinate salts in batteries" will find this compound highly relevant.

From a synthetic perspective, 2-fluoro-6-methylpyridine-4-sulfinate derivatives are pivotal in constructing heterocyclic scaffolds for drug discovery. The lithium counterion improves solubility in polar aprotic solvents, facilitating reactions like cross-coupling and nucleophilic substitutions. Queries such as "how to modify pyridine rings for medicinal chemistry" or "best solvents for lithium sulfinate reactions" reflect growing interest in its practical utility. Notably, the compound’s thermal stability and low toxicity profile make it suitable for industrial-scale applications.

In material science, the integration of CAS 2193067-68-2 into polymeric matrices has shown promise for enhancing UV resistance and mechanical strength. Its fluorine atom contributes to hydrophobicity, a trait leveraged in coatings and adhesives. Searches for "fluorinated additives for polymers" or "pyridine-based material modifiers" underscore its versatility. Furthermore, the compound’s compatibility with aqueous and non-aqueous systems broadens its use in formulation chemistry.

Quality control and handling of lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate require attention to moisture sensitivity and storage conditions. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification. Frequently asked questions such as "how to characterize sulfinate salts" or "stability of lithium complexes in air" highlight operational considerations. Suppliers often provide technical data sheets addressing these concerns, ensuring safe and effective utilization.

In summary, CAS No. 2193067-68-2 represents a multifaceted tool for researchers tackling challenges in renewable energy, drug development, and advanced materials. Its combination of structural modularity and functional diversity positions it at the forefront of innovation. By aligning with trending topics like "eco-friendly electrolytes" and "precision synthesis," this compound continues to inspire cutting-edge applications across disciplines.